Cas no 139580-31-7 (Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide)
139580-31-7 structure
Product Name:Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
CAS No:139580-31-7
MF:C16H13NO2S
MW:283.344922780991
CID:1275654
Update Time:2024-08-04
Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide
- Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-, 1-oxide
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- Inchi: 1S/C16H13NO2S/c1-11-6-8-12(9-7-11)17-10-15-16(18)13-4-2-3-5-14(13)20(15)19/h2-10,17H,1H3
- InChI Key: RQGUHRNSFKVDQT-UHFFFAOYSA-N
- SMILES: C12=CC=CC=C1C(=O)C(=CNC1=CC=C(C)C=C1)S2=O
Computed Properties
- Exact Mass: 283.06679
Experimental Properties
- Density: 1.38±0.1 g/cm3(Predicted)
- Boiling Point: 512.4±50.0 °C(Predicted)
- PSA: 46.17
- pka: -0.98±0.20(Predicted)
Benzo[b]thiophen-3(2H)-one, 2-[[(4-methylphenyl)amino]methylene]-,1-oxide Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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